Cas no 1242336-56-6 (5-Bromo-2-(cyclohexylthio)pyrimidine)

• Product Name: 5-Bromo-2-(cyclohexylthio)pyrimidine
• CAS No: 1242336-56-6
• MF: C₁₀H₁₃BrN₂S
• MW: 273.192620038986
• MDL: MFCD16660317
• CID: 1038924
• PubChem ID: 53217406
• Update Time: 2025-05-22

5-Bromo-2-(cyclohexylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(cyclohexylthio)pyrimidine
• SB58484
• BS-19606
• 5-Bromo-2-(cyclohexylsulfanyl)pyrimidine
• 5-bromo-2-cyclohexylsulfanylpyrimidine
• AKOS013181844
• MFCD16660317
• DTXSID20682448
• DB-368336
• 1242336-56-6
• Pyrimidine, 5-bromo-2-(cyclohexylthio)-
• CS-0208515

• MDL： MFCD16660317
• Inchi： 1S/C10H13BrN2S/c11-8-6-12-10(13-7-8)14-9-4-2-1-3-5-9/h6-7,9H,1-5H2
• InChI Key： LWKBPXULGUZFPU-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)SC1CCCCC1

Computed Properties

• Exact Mass: 271.99800
• Monoisotopic Mass: 271.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1A^2
• XLogP3: 3.5

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 51.08000
• LogP: 3.66390
• Vapor Pressure: Not available

5-Bromo-2-(cyclohexylthio)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-2-(cyclohexylthio)pyrimidine

5-Bromo-2-(cyclohexylthio)pyrimidine (CAS No. 1242336-56-6): A Comprehensive Overview

5-Bromo-2-(cyclohexylthio)pyrimidine (CAS No. 1242336-56-6) is a heterocyclic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyrimidine family, which is a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of a bromine atom at position 5 and a cyclohexylthio group at position 2 imparts unique chemical and biological properties to this molecule.

The synthesis of 5-Bromo-2-(cyclohexylthio)pyrimidine involves a multi-step process that typically begins with the preparation of the pyrimidine ring. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocycles. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The introduction of the bromine atom and the cyclohexylthio group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed.

One of the most promising applications of 5-Bromo-2-(cyclohexylthio)pyrimidine lies in its potential as a building block for drug discovery. Pyrimidines are well-known for their role in nucleic acids and are often used as scaffolds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the compound's ability to inhibit certain kinases, making it a candidate for anti-cancer drug development. Additionally, its thioether group may enhance its pharmacokinetic properties, such as solubility and bioavailability.

In the field of agrochemicals, 5-Bromo-2-(cyclohexylthio)pyrimidine has shown potential as a lead compound for developing new pesticides or herbicides. The bromine atom contributes to its stability, while the cyclohexylthio group may improve its lipophilicity, allowing it to penetrate plant tissues more effectively. Researchers have also explored its role in disrupting key metabolic pathways in pests and weeds, offering a sustainable alternative to traditional chemical agents.

From a materials science perspective, 5-Bromo-2-(cyclohexylthio)pyrimidine exhibits interesting electronic properties that make it suitable for applications in organic electronics. Its aromaticity and heteroatom content contribute to its ability to act as an electron-deficient acceptor material in organic field-effect transistors (OFETs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in flexible electronics and optoelectronic devices.

The environmental impact of 5-Bromo-2-(cyclohexylthio)pyrimidine is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound undergoes rapid microbial degradation under aerobic conditions, which is encouraging for its application in sustainable chemical processes.

In conclusion, 5-Bromo-2-(cyclohexylthio)pyrimidine (CAS No. 1242336-56-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for addressing challenges in medicine, agriculture, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.